5-oxo-1-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide

• IUPAC Name: 5-oxo-1-phenyl-N-(4-pyrazin-2-yloxycyclohexyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N4O3/c26-20-12-15(14-25(20)17-4-2-1-3-5-17)21(27)24-16-6-8-18(9-7-16)28-19-13-22-10-11-23-19/h1-5,10-11,13,15-16,18H,6-9,12,14H2,(H,24,27)
• InChI Key: ZXTRMSWHFSTFKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)OC4=NC=CN=C4
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

5-oxo-1-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
BenchChem offers high-quality 5-oxo-1-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-oxo-1-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

• 5-oxo-1-phenylpyrrolidine-3-carboxylic acid derivatives, including the compound , have been synthesized and characterized, showing potential for various applications. Their chemical structures were established through techniques like UV-Vis absorption spectroscopy, IR, NMR, and mass spectroscopy. This process is crucial for understanding their potential in scientific research (Devi et al., 2018).

Structural Analysis

• The crystal structure and molecular conformation of related compounds have been studied using methods like X-ray analysis and molecular orbital calculations. Such studies are essential for comprehending the properties and potential applications of these compounds in various scientific fields (Banerjee et al., 2002).

Potential Antibacterial Applications

• Derivatives of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid have shown potential as antibacterial drugs. They have been tested against gram-positive and gram-negative bacteria, indicating their possible use in developing new antibacterial agents (Devi et al., 2018).

Applications in Tubulin Polymerization Inhibition and Anticancer Activity

• Some compounds, including derivatives of the focal compound, have been investigated for their non-linear optical properties and molecular docking analyses. These studies suggest their potential role in inhibiting tubulin polymerization, which is a critical process in cancer cell division, indicating a possible application in anticancer therapies (Jayarajan et al., 2019).